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Compound of Interest

Compound Name: (Benzylamine)trifluoroboron

Cat. No.: B1197106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Benzylamine)trifluoroboron, with CAS number 696-99-1, is a Lewis acid-base adduct

formed between benzylamine and boron trifluoride. This white crystalline solid is a versatile

reagent in organic chemistry, primarily utilized as a catalyst and as an intermediate in the

synthesis of more complex molecules. Its stability and reactivity make it a compound of interest

in various chemical transformations. This guide provides an in-depth overview of its properties,

synthesis, and applications, with a focus on technical details relevant to research and

development.

Core Properties
(Benzylamine)trifluoroboron is typically a white to light yellow crystalline solid.[1] The key

physical and chemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 696-99-1 [1][2][3][4][5][6][7]

Molecular Formula C₇H₉BF₃N [2][3][5]

Molecular Weight 174.96 g/mol [2][3]

Appearance
White to light yellow crystalline

solid
[1][5]

Melting Point ~135 °C

Boiling Point 185 °C at 760 mmHg [2]

Density 1.43 g/cm³

Solubility Soluble in organic solvents [1]

Vapor Pressure 0.713 mmHg at 25 °C [2]

Synthesis
The principal method for synthesizing (Benzylamine)trifluoroboron is through the direct

reaction of its constituent Lewis acid, boron trifluoride (BF₃), and Lewis base, benzylamine

(C₆H₅CH₂NH₂).[1] This reaction is a classic example of Lewis acid-base adduct formation,

where the lone pair of electrons on the nitrogen atom of benzylamine is donated to the

electron-deficient boron atom of boron trifluoride.[1]

Experimental Protocol: Synthesis via Boron Trifluoride
Etherate
A common and more manageable laboratory-scale synthesis involves the use of boron

trifluoride etherate (BF₃·OEt₂), which is a stabilized liquid source of BF₃.[1]

Materials:

Benzylamine

Boron trifluoride etherate (BF₃·OEt₂)
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Anhydrous diethyl ether

Round-bottom flask

Magnetic stirrer

Dropping funnel

Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve benzylamine in anhydrous

diethyl ether.

Cool the solution in an ice bath with stirring.

Add boron trifluoride etherate dropwise to the stirred solution via a dropping funnel.

The (Benzylamine)trifluoroboron adduct will precipitate out of the solution as a white solid.

After the addition is complete, allow the mixture to stir for an additional hour at room

temperature.

Collect the precipitate by vacuum filtration and wash with a small amount of cold, anhydrous

diethyl ether.

Dry the product under vacuum to yield pure (Benzylamine)trifluoroboron.

Characterization: The resulting product can be characterized by standard analytical techniques

such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹¹B, ¹⁹F NMR) and

Infrared (IR) spectroscopy to confirm its structure and purity.

Synthesis Workflow Diagram
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Synthesis of (Benzylamine)trifluoroboron

Reactants

Process

Product

Benzylamine (in Anhydrous Diethyl Ether)

1. Dropwise addition at 0°C under inert atmosphere

Boron Trifluoride Etherate

2. Stirring at room temperature

3. Vacuum filtration

4. Washing with cold diethyl ether

5. Drying under vacuum

(Benzylamine)trifluoroboron

Click to download full resolution via product page

Caption: Workflow for the synthesis of (Benzylamine)trifluoroboron.
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Applications
(Benzylamine)trifluoroboron is primarily used as a catalyst in various organic reactions.[1] Its

Lewis acidic nature allows it to activate substrates in reactions such as:

Esterification

Hydrogenation

Addition reactions

Oxidation reactions[1]

It has also been noted for its use as a pharmaceutical intermediate, although specific examples

of its incorporation into final drug products are not widely documented in available literature.[5]

Safety Information
(Benzylamine)trifluoroboron is classified as harmful if swallowed and causes serious eye

irritation. It is also considered harmful to aquatic life with long-lasting effects.

GHS Hazard Statements:

H302: Harmful if swallowed

H319: Causes serious eye irritation

H412: Harmful to aquatic life with long lasting effects

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel

unwell.
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P501: Dispose of contents/ container to an approved waste disposal plant.

Signaling Pathways and Biological Activity
Currently, there is no available scientific literature that describes the involvement of

(Benzylamine)trifluoroboron in specific biological signaling pathways or details its

mechanism of action in a biological context. Its primary role is established as a reagent and

catalyst in chemical synthesis rather than as a biologically active molecule. Therefore, a

diagrammatic representation of a signaling pathway is not applicable to this compound based

on current knowledge. The provided diagram illustrates the chemical synthesis workflow, which

is the most relevant logical process for this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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